Cas no 84467-32-3 (Cyclobutanecarboxamide, 1-(3,4-dichlorophenyl)-)

Cyclobutanecarboxamide, 1-(3,4-dichlorophenyl)- structure
84467-32-3 structure
Product name:Cyclobutanecarboxamide, 1-(3,4-dichlorophenyl)-
CAS No:84467-32-3
MF:C11H11NOCl2
MW:244.117
CID:4214097
PubChem ID:20463009

Cyclobutanecarboxamide, 1-(3,4-dichlorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Cyclobutanecarboxamide, 1-(3,4-dichlorophenyl)-
    • SCHEMBL11106003
    • DB-372718
    • Z1343633021
    • DPWVXQZUAQUZMI-UHFFFAOYSA-N
    • 1-(3,4-dichlorophenyl)-1-cyclobutane-carboxamide
    • 1-(3,4-dichlorophenyl)cyclobutane-1-carboxamide
    • 1-(3,4-dichlorophenyl)cyclobutanecarboxamide
    • 84467-32-3
    • AKOS016960483
    • Inchi: InChI=1S/C11H11Cl2NO/c12-8-3-2-7(6-9(8)13)11(10(14)15)4-1-5-11/h2-3,6H,1,4-5H2,(H2,14,15)
    • InChI Key: DPWVXQZUAQUZMI-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 243.0217694Da
  • Monoisotopic Mass: 243.0217694Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.1Ų
  • XLogP3: 2.9

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